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Compound of Interest

Compound Name: 2-Isobutyl-5-nitrobenzonitrile
CAS No.: 288251-96-7
Cat. No.: B1322704
Get Quote
. J

Executive Summary

2-1sobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized functionalized aromatic
intermediate primarily utilized in the synthesis of hepatocyte-regenerating agents and potential
androgen receptor modulators. While often categorized as a synthetic building block, its
structural pharmacophores—specifically the electron-withdrawing nitro group (

) and the nitrile moiety (
) paired with a lipophilic isobutyl chain—confer distinct biological reactivities.

This guide details the compound's application as a precursor for liver regeneration therapeutics
(as disclosed in Patent CA2362381C), its potential off-target toxicological profile (nitro-
reductive stress), and the necessary protocols for its characterization and safety screening in
drug discovery pipelines.

Chemical Identity & Structural Pharmacophores
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Property Detail
IUPAC Name 2-(2-methylpropyl)-5-nitrobenzonitrile
CAS Number 288251-96-7

Molecular Formula

Molecular Weight 204.23 g/mol

Nitro (

): Redox-active center; potential for reductive

metabolism.Nitrile (
Key Pharmacophores

): H-bond acceptor; precursor to
amides/acids.Isobutyl Group: Lipophilic anchor

improving membrane permeability.

Potential Biological Activities[1][2][3][4]
Primary Application: Precursor for Hepatocyte
Regeneration Agents

The primary verified biological utility of 2-Isobutyl-5-nitrobenzonitrile is as a key intermediate
in the synthesis of amide derivatives that promote hepatocyte hypertrophy and hyperplasia.

e Mechanism: The nitrile group is hydrolyzed to an amide or carboxylic acid, creating the
active pharmacophore capable of stimulating liver regeneration in models of cirrhosis and
partial hepatectomy.

o Therapeutic Relevance: These derivatives are investigated for treating autoimmune hepatitis,
primary biliary cirrhosis, and acute liver necrosis.[1][2]

Secondary Activity: Nitro-Aromatic Toxicity & Redox
Cycling

Like many nitro-aromatics, this compound possesses intrinsic biological activity governed by
the enzymatic reduction of the nitro group.
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e Reductive Metabolism: Intracellular nitroreductases (type | and Il) can reduce the

group to a nitroso (

), hydroxylamine (

), and finally an amine (
).

o Oxidative Stress: Type Il nitroreductases futilely cycle the nitro radical anion, transferring
electrons to oxygen to form superoxide anions (

), leading to oxidative stress and cytotoxicity in non-target tissues.

Tertiary Potential: Androgen Receptor (AR) Modulation

The structural scaffold (nitro-benzonitrile with a bulky alkyl group) shares homology with non-
steroidal anti-androgens (e.g., flutamide analogs).

o Hypothesis: The isobutyl group may occupy the ligand-binding pocket of the AR, while the
electron-deficient ring facilitates stacking interactions.

e Screening Recommendation: Compounds of this class should be screened for AR antagonist
activity to rule out endocrine disruption if used as a non-hormonal therapeutic intermediate.

Visualizing the Biological & Synthetic Pathways

The following diagram illustrates the dual pathway of this molecule: its synthetic conversion to
active liver drugs versus its potential metabolic activation leading to toxicity.
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Figure 1: Bifurcated pathway showing synthetic activation to therapeutic amides (Green) vs.
metabolic reduction leading to potential toxicity (Red).

Experimental Protocols
Protocol A: Quality Control & Purity Analysis (HPLC)

Objective: To quantify the purity of 2-lIsobutyl-5-nitrobenzonitrile prior to biological screening
or synthesis, ensuring no isomeric impurities (e.g., 2-butyl isomers) are present.

Materials:

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 pum).
» Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: Acetonitrile (HPLC Grade).

Methodology:

e Sample Prep: Dissolve 1 mg of compound in 1 mL Acetonitrile. Sonicate for 5 mins. Filter
through 0.22 um PTFE filter.

o Gradient:
o 0-2 min: 5% B (Isocratic hold)
o 2-15 min: 5% -> 95% B (Linear gradient)
o 15-20 min: 95% B (Wash)

o Detection: UV absorbance at 254 nm (aromatic ring) and 280 nm (nitro group specific
absorbance).

e Acceptance Criteria: Purity > 98.5% by area integration. Major impurity (regioisomer) must
be < 0.5%.
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Protocol B: In Vitro Genotoxicity Screen (Ames Test
Adaptation)

Objective: To assess the mutagenic potential of the nitro moiety using Salmonella typhimurium
strains.

Rationale: Nitro compounds are often direct-acting mutagens or require metabolic activation
(S9 fraction).

Methodology:

Strains: Use TA98 (frameshift) and TA100 (base-pair substitution).

Dosing: Prepare 5 concentrations (e.g., 0.5, 1.5, 5, 15, 50 pu g/plate ) in DMSO.

Conditions:

o (-S9): Detects direct-acting nitro-reduction by bacterial nitroreductases.

o (+S9): Detects metabolites generated by mammalian liver enzymes.

Procedure:

o Mix 0.1 mL bacterial culture + 0.1 mL test solution + 0.5 mL S9 mix (or buffer) + 2.0 mL top
agatr.

o Pour onto minimal glucose agar plates.
o Incubate at 37°C for 48 hours.

e Analysis: Count revertant colonies. A 2-fold increase over vehicle control (DMSO) indicates a
positive mutagenic signal.

Protocol C: Synthetic Conversion to Active Amide
(Hydrolysis)

Objective: To convert the nitrile intermediate into the putative active amide for hepatocyte
regeneration assays.
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Reaction Scheme:
Methodology:

e Setup: In a 50 mL round-bottom flask, dissolve 1.0 g (4.9 mmol) of 2-Isobutyl-5-
nitrobenzonitrile in 10 mL Ethanol.

o Addition: Add 2.0 mL of 30%

followed by 0.5 mL of 6M NaOH dropwise at 0°C.

e Reaction: Allow to warm to room temperature and stir for 2 hours. Monitor disappearance of
nitrile peak (

) via IR or HPLC.

o Workup: Quench with saturated sodium thiosulfate (to neutralize peroxide). Extract with Ethyl
Acetate (3 x 20 mL).

 Purification: Recrystallize from Diisopropyl ether to yield the amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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